Cas no 2229082-08-8 (1-(1,3-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid)

1-(1,3-Oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid is a heterocyclic carboxylic acid featuring a cyclobutane core functionalized with a 1,3-oxazole moiety and a ketone group. This compound is of interest in medicinal chemistry and organic synthesis due to its unique structural framework, which combines a rigid cyclobutane ring with the electron-rich oxazole heterocycle. The presence of both carboxylic acid and ketone functionalities enhances its utility as a versatile intermediate for further derivatization, such as amide formation or nucleophilic addition reactions. Its balanced polarity and moderate stability make it suitable for applications in drug discovery, particularly in the development of small-molecule inhibitors or bioactive scaffolds.

1-(1,3-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid structure

2229082-08-8 structure

Product Name:1-(1,3-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid

CAS No:2229082-08-8

MF:C₈H₇NO₄

MW:181.145482301712

CID:5864658

PubChem ID:165658040

Update Time:2025-06-08

1-(1,3-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(1,3-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
- 2229082-08-8
- EN300-1781276
- Inchi： 1S/C8H7NO4/c10-5-1-8(2-5,7(11)12)6-3-9-4-13-6/h3-4H,1-2H2,(H,11,12)
- InChI Key： JFDSIRHPINARGL-UHFFFAOYSA-N
- SMILES： O1C=NC=C1C1(C(=O)O)CC(C1)=O

Computed Properties

Exact Mass: 181.03750770g/mol
Monoisotopic Mass: 181.03750770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 80.4Å²

1-(1,3-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid Pricemore >>

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Enamine	EN300-1781276-0.05g	1-(1,3-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid	2229082-08-8	0.05g	$1200.0	2023-09-20
Enamine	EN300-1781276-0.1g	1-(1,3-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid	2229082-08-8	0.1g	$1257.0	2023-09-20
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Enamine	EN300-1781276-1.0g	1-(1,3-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid	2229082-08-8	1g	$1429.0	2023-06-02
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